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Compound of Interest

Compound Name: 1-Bromopentadecane-1-13C

Cat. No.: B15138838 Get Quote

Technical Guide to the Safe Handling of 1-
Bromopentadecane-1-¹³C
This document provides a comprehensive overview of the material safety data for 1-

Bromopentadecane-1-¹³C, compiled for researchers, scientists, and professionals in drug

development. The information presented is primarily based on the material safety data sheet

(MSDS) of the unlabeled analogue, 1-bromopentadecane, as specific safety data for the ¹³C-

labeled compound is not extensively available. The isotopic labeling is not expected to

significantly alter the chemical's hazardous properties.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-bromopentadecane is presented

below. This data is essential for safe handling, storage, and use in experimental settings.
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Property Value Source

Molecular Formula C₁₅H₃₁Br [1]

Molecular Weight 291.31 g/mol [1]

Appearance
Colorless to clear or yellow

liquid
[2][3]

Melting Point 17-19 °C (lit.)

Boiling Point 159-160 °C at 5 mmHg (lit.)

Density 1.005 g/mL at 25 °C (lit.)

Flash Point >110 °C (>230 °F) - closed cup [4]

Refractive Index n20/D 1.461 (lit.)

Vapor Pressure <1 mmHg at 20 °C

Vapor Density 10.1 (vs air)

Solubility

Insoluble in water. Soluble in

chloroform and slightly soluble

in methanol.

[5][6]

Section 2: Hazard Identification and Safety
Precautions
1-Bromopentadecane is classified as a hazardous substance. The following table summarizes

its GHS classifications and associated hazard statements.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

3
H412: Harmful to aquatic life

with long lasting effects

Signal Word: Warning[1]

Precautionary Measures:
To ensure the safe handling of 1-Bromopentadecane-1-¹³C, the following personal protective

equipment (PPE) and handling procedures are mandatory:

Engineering Controls: Ensure adequate ventilation in the work area.[7]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically needed. However, if vapors or mists are generated, use a

suitable respirator.[3]

Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray.[7] Wash

hands thoroughly after handling.

Section 3: Experimental Protocols - First Aid
Measures
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In the event of exposure to 1-Bromopentadecane-1-¹³C, the following first-aid protocols should

be immediately implemented.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[7]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.[7]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[7]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Get

medical attention.[6]

Section 4: Accidental Release Measures
In the case of a spill or accidental release, the following workflow should be followed to mitigate

the hazard and ensure proper cleanup.

Initial Response Containment & Cleanup Final Steps

Ensure Adequate
Ventilation

Wear Appropriate PPE
(Gloves, Goggles, etc.)

Soak up with inert
absorbent material

(e.g., sand, silica gel)

Collect into suitable,
closed containers for disposal

Dispose of waste according
to local regulations Clean the affected area

Click to download full resolution via product page

Workflow for responding to an accidental release.

Section 5: Storage and Stability
Proper storage is crucial to maintain the integrity and stability of 1-Bromopentadecane-1-¹³C.
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Parameter Recommendation

Storage Conditions

Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed.[7] Recommended

storage temperature is 2-8°C.[5]

Stability Stable under normal conditions.[4][7]

Incompatible Materials Strong oxidizing agents and strong bases.[4][7]

Hazardous Decomposition Products

Under fire conditions, may produce carbon

monoxide (CO), carbon dioxide (CO₂), and

hydrogen halides.[3][4]

Hazardous Polymerization Hazardous polymerization does not occur.[4][7]

Section 6: Toxicological and Ecological Information
Detailed toxicological and ecological studies for 1-Bromopentadecane-1-¹³C are not readily

available. The information below is based on the unlabeled analogue.

Acute Toxicity: No acute toxicity information is available for this product.[6] The toxicological

properties have not been fully investigated.[3]

Mutagenic Effects: No information available.[3]

Reproductive Effects: No information available.[3]

STOT - Single Exposure: May cause respiratory irritation.[1]

STOT - Repeated Exposure: No information available.[3]

Ecotoxicity: Harmful to aquatic life with long-lasting effects.[1] The product is insoluble in

water and may persist in the environment.[6]

This guide is intended to provide essential safety information. It is imperative that all users of 1-

Bromopentadecane-1-¹³C consult the full Material Safety Data Sheet for the unlabeled

compound and adhere to all institutional and regulatory safety guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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